2-(ethylthio)-N-(4-(5-(pyrrolidine-1-carbonyl)-2H-tetrazol-2-yl)phenyl)benzamide

• IUPAC Name: 2-ethylsulfanyl-N-[4-[5-(pyrrolidine-1-carbonyl)tetrazol-2-yl]phenyl]benzamide
• InChI: InChI=1S/C21H22N6O2S/c1-2-30-18-8-4-3-7-17(18)20(28)22-15-9-11-16(12-10-15)27-24-19(23-25-27)21(29)26-13-5-6-14-26/h3-4,7-12H,2,5-6,13-14H2,1H3,(H,22,28)
• InChI Key: QHXMVEZFQFMYLA-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)N3N=C(N=N3)C(=O)N4CCCC4
• Molecular Formula: C21H22N6O2S
• Molecular Weight: 422.5 g/mol

Description

2-(ethylthio)-N-(4-(5-(pyrrolidine-1-carbonyl)-2H-tetrazol-2-yl)phenyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of tetrazole-containing compounds, which have been found to possess diverse biological activities.

Scientific Research Applications

Heterocyclic Synthesis

Research into thiophenylhydrazonoacetates has explored their utility in synthesizing a range of heterocyclic compounds, such as pyrazoles, isoxazoles, and pyrimidines, showcasing the versatile reactivity of similar structures in generating pharmacologically relevant molecules (Mohareb, Sherif, Gaber, Ghabrial, & Aziz, 2004).

Directing Groups in Catalysis

The development of new directing groups for catalytic reactions has significant implications in medicinal chemistry. For instance, 2-(pyridin-2-yl)aniline has been identified as an effective directing group in cupric acetate-mediated C-H amination, facilitating the functionalization of benzamide derivatives (Zhao, Wang, Mao, Xin, Zhang, & Zhang, 2017). This research underscores the role of structural motifs related to 2-(ethylthio)-N-(4-(5-(pyrrolidine-1-carbonyl)-2H-tetrazol-2-yl)phenyl)benzamide in enhancing synthetic methodologies.

Antimicrobial and Antituberculosis Activity

Compounds with structures incorporating elements of the target molecule have shown promising activity against microbial targets. For example, thiazole-aminopiperidine hybrids have demonstrated inhibitory effects against Mycobacterium tuberculosis, highlighting the therapeutic potential of structurally related compounds (Jeankumar et al., 2013).

Antiviral Applications

Research into benzamide-based heterocycles has identified compounds with significant antiavian influenza virus activity, suggesting that similar chemical frameworks could be leveraged in the design of antiviral agents (Hebishy, Salama, & Elgemeie, 2020).